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Compound of Interest

Compound Name: 3,6-Dioxa-1,8-octanedithiol

Cat. No.: B088884

Essential Safety and Handling Guide for 3,6-Dioxa-
1,8-octanedithiol

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 3,6-Dioxa-1,8-octanedithiol
(CAS: 14970-87-7). Adherence to these protocols is essential for ensuring personal safety and
minimizing environmental impact.

Hazard Identification and Summary

3,6-Dioxa-1,8-octanedithiol is a hazardous chemical that requires careful handling. Its primary
health effects include toxicity if swallowed or inhaled, and it is an irritant to the skin, eyes, and
respiratory system.[1] The compound is also noted for its powerful and unpleasant stench.[1]
Furthermore, it is classified as very toxic to aquatic life with long-lasting effects.[2][3]
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Hazard Type

Description

Acute Oral Toxicity

Toxic if swallowed.[4][5]

Acute Inhalation Toxicity

Harmful or toxic if inhaled, causing respiratory
tract irritation.[1][4]

Skin Irritation

Causes skin irritation; may be harmful if
absorbed through the skin.[1][2]

Eye Irritation

Causes serious eye irritation.[1][2]

Environmental Hazard

Very toxic to aquatic life with long-lasting effects.

[3]4]

Odor

Possesses a strong, unpleasant stench

characteristic of thiols.[1][6]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure. The following equipment

should be used at all times when handling this chemical.
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PPE Category

Specification

Rationale

Engineering Controls

Certified Chemical Fume Hood

All work must be conducted in
a fume hood to control vapor

inhalation and odor.[1][7]

Eye/Face Protection

Tightly fitting safety goggles
with side-shields or a face
shield.

Protects against splashes and

aerosols.[2][7]

Hand Protection

Chemical-resistant nitrile
rubber gloves. Double-gloving

is recommended.

Prevents direct skin contact.[2]
[7] Always inspect gloves for

integrity before use.

Skin & Body Protection

Flame-resistant laboratory

coat.

Protects skin and personal

clothing from contamination.[7]

Respiratory Protection

NIOSH/MSHA approved
respirator (if fume hood is not
available or exposure limits are

exceeded).

Required to prevent inhalation
of harmful vapors in situations

with inadequate ventilation.[1]

[2]

Operational and Handling Plan

A systematic approach to handling minimizes risk and ensures the integrity of experimental

work.

Step-by-Step Handling Procedure

e Preparation:

o Ensure a certified chemical fume hood is fully operational before beginning any work.[7]

o Verify that a safety shower and eyewash station are unobstructed and readily accessible.

[1](7]

o Prepare and clearly label all necessary glassware and equipment within the fume hood.[7]
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o Designate and label separate, sealed hazardous waste containers for liquid and solid thiol
waste.[7]

o Prepare a bleach solution (e.g., a 1:1 mixture of commercial bleach and water) within the
fume hood for decontaminating glassware and spills.[6][8]

e Handling:
o Don all required PPE as specified in the table above before entering the handling area.[7]

o Allow the chemical container to equilibrate to room temperature before opening to prevent
moisture condensation.[7]

o Conduct all transfers and manipulations of the chemical deep within the fume hood to
contain vapors and odor.

o Use techniques like syringe or cannula transfers to minimize air exposure and odor
release.[8]

e Post-Handling Decontamination:

o Thoroughly decontaminate all non-disposable equipment (glassware, stir bars, etc.) that
came into contact with the thiol. Submerge them in the prepared bleach bath within the
fume hood for at least 14 hours to neutralize the odor.[6][8]

o Wipe down the interior surfaces of the fume hood with an appropriate cleaning agent after
work is complete.

Disposal Plan

Proper segregation and disposal of waste are critical to prevent environmental contamination
and ensure regulatory compliance.[2]

e Liquid Thiol Waste:

o Collect all liquid waste containing 3,6-Dioxa-1,8-octanedithiol in a designated, sealed,
and clearly labeled hazardous waste container.[7]
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o The label must explicitly state "Hazardous Waste" and identify the thiol-containing
contents.[7]

e Solid Thiol Waste:

o Place all contaminated disposable items, such as gloves, pipette tips, and paper towels,
into a sealable plastic bag.[6][7]

o Securely seal the bag and place it inside the designated container for solid hazardous
waste.[7]

» Final Disposal:

o Store waste containers in a cool, dry, well-ventilated area away from incompatible
materials.

o All chemical waste must be disposed of through a licensed hazardous waste contractor,
following all institutional, local, and national regulations.[7]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.
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Exposure Type First Aid Measures
Immediately move the affected person to fresh
air. If breathing is difficult, administer oxygen. If
Inhalation breathing has stopped, begin artificial

respiration. Seek immediate medical attention.

[1]

Skin Contact

Immediately flush the affected skin with copious
amounts of water for at least 15 minutes while
removing all contaminated clothing and shoes.

Seek medical attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, making sure to lift the upper
and lower eyelids occasionally. Seek immediate

medical attention.[1]

Do NOT induce vomiting. Wash out the mouth

with water. Never give anything by mouth to an

Ingestion . . . :
unconscious person. Seek immediate medical
attention.[1][3]

Absorb the spill with an inert material (e.g.,

Spil vermiculite, sand, or earth) and place itin a

pi

suitable, sealed container for disposal.[1][3]

Ensure proper PPE is worn during cleanup.

Chemical Handling and Disposal Workflow

© 2025 BenchChem. All rights reserved.

6/9 Tech Support


https://pim-resources.coleparmer.com/sds/05082.pdf
https://pim-resources.coleparmer.com/sds/05082.pdf
https://pim-resources.coleparmer.com/sds/05082.pdf
https://pim-resources.coleparmer.com/sds/05082.pdf
https://store.apolloscientific.co.uk/storage/msds/BI7569_msds.pdf
https://pim-resources.coleparmer.com/sds/05082.pdf
https://store.apolloscientific.co.uk/storage/msds/BI7569_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088884?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Don Required PPE:

- Safely Goggles Work in Fume Hood

1. Preparation

- Lab Coat
- Nitrile Gloves (Double)

3. Decontaminate Glassware
(Bleach Bath)

2. Handling Chemical
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4. Waste Disposal

Dispose via Licensed
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Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of 3,6-Dioxa-1,8-octanedithiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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